Poncirin

Description

Poncirin is a natural flavanone glycoside primarily extracted from the fruits of Poncirus trifoliata (trifoliate orange) . It's also found in other citrus fruits . This compound is known for its bitter taste and has been studied for its numerous health benefits . Research indicates that poncirin has anticancer, anti-bacterial, and anti-inflammatory activities . It prevents adipogenesis and enhances osteoblast differentiation in mesenchymal stem cells, which may increase bone formation and decrease bone resorption .

Poncirin exhibits significant antioxidant properties, effectively scavenging free radicals . It affects several biochemical pathways and influences gut microbial diversity. Studies show that poncirin and its aglycone, isosakuranetin, can alter the gut microbiota composition in mice, specifically affecting Parabacteroides and Bacteroides. It has been shown to decrease the expression levels of inflammatory signaling proteins such as nuclear factor kappa light chain enhancer of activated B cells (NF-κB), Jun N-terminal kinase (JNK), and cyclooxygenase-2 (COX-2) . Computational analysis suggests that poncirin follows drug-likeness rules and exhibits better pharmacokinetic parameters.

Poncirin is often compared with other flavonoids like naringin, rhoifolin, and marmesin, sharing similar antioxidant and anti-inflammatory properties. However, poncirin has a unique strong inhibitory effect on gastric cancer cells and modulates gut microbiota. Studies on AGS human gastric cancer cells have demonstrated that poncirin induces apoptosis through the extrinsic apoptotic pathway by up-regulating Fas ligand (FasL) and activating caspases 8 and 3. This ultimately leads to DNA fragmentation, demonstrating its anti-cancer activity.

• CAS No.: 14941-08-3
• Product Name: Poncirin
• Molecular Formula: C28H34O14
• Molecular Weight: 594.6 g/mol
• IUPAC Name: 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C28H34O14/c1-11-21(32)23(34)25(36)27(38-11)42-26-24(35)22(33)19(10-29)41-28(26)39-14-7-15(30)20-16(31)9-17(40-18(20)8-14)12-3-5-13(37-2)6-4-12/h3-8,11,17,19,21-30,32-36H,9-10H2,1-2H3/t11-,17?,19+,21-,22+,23+,24-,25+,26+,27-,28+/m0/s1
• Standard InChIKey: NLAWPKPYBMEWIR-YZOWQMJMSA-N
• SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC(=C4C(=O)CC(OC4=C3)C5=CC=C(C=C5)OC)O)CO)O)O)O)O)O
• Synonyms: C09830;PONCIRIN;(2S)-Poncirin;Citrifolioside;Einecs 239-020-1;PONCIRIN WITH HPLC;4'-O-Methylnaringin;ISOSAKURANETIN-7-NEOHESPERIDOSIDE;Neohesperidoside isosakuranetin-7;ISOSAKURANETIN-7-O-NEOHESPERIDOSID
• Reference: 1. Anti-Helicobacter pylori activity of the metabolites of poncirin from Poncirus trifoliata by human intestinal bacteria. Kim B-J, et al. Biological & Pharmaceutical Bulletin 22(4), 422-424, (1999) 2. Poncirin promotes osteoblast differentiation but inhibits adipocyte differentiation in mesenchymal stem cells. Yoon Y-H, et al. European Journal of Pharmacology 664(1-3), 54-59, (2011) 3. Determination of flavanones in orange juices obtained from different sources by HPLC/DAD. Silva CRCL, et al. Journal of Analytical Methods in Chemistry 2014(1-3), 54-59, (2014)
• PubChem Compound: 84718
• Last Modified: Aug 15 2023